molecular formula C8H14ClN3 B6231092 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride CAS No. 2375267-77-7

1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride

Cat. No. B6231092
CAS RN: 2375267-77-7
M. Wt: 187.7
InChI Key:
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Description

“1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a cyclic secondary amine, also classified as a saturated heterocycle .


Synthesis Analysis

Pyrrolidine is prepared industrially by the reaction of 1,4-butanediol and ammonia at a temperature of 165–200 °C and a pressure of 17–21 MPa in the presence of a cobalt- and nickel oxide catalyst, which is supported on alumina . The reaction is carried out in the liquid phase in a continuous tube- or tube bundle reactor, which is operated in the cycle gas method .


Molecular Structure Analysis

The molecular structure of pyrrolidine is characterized by a five-membered ring with one nitrogen atom . The molecular formula of pyrrolidine is (CH2)4NH .


Chemical Reactions Analysis

The pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization .


Physical And Chemical Properties Analysis

Pyrrolidine is a colourless liquid that is miscible with water and most organic solvents . It has a characteristic odor that has been described as "ammoniacal, fishy, shellfish-like" .

Mechanism of Action

The mechanism of action of pyrrolidine-based compounds is often related to their ability to interact with various biological targets. For example, chemical proteomics indicated HDAC2 and PHB2 as potential targets of the spiro[pyrrolidine-3,3-oxindoles] .

Safety and Hazards

Pyrrolidine is highly flammable, harmful, corrosive, and a possible mutagen . It’s important to handle it with care, following all safety guidelines and precautions.

Future Directions

The pyrrolidine ring and its derivatives have been widely used in drug discovery, leading to a variety of biologically active compounds . Future research will likely continue to explore the potential of this versatile scaffold in the design of new therapeutic agents .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride involves the reaction of 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole with hydrochloric acid.", "Starting Materials": [ "1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole", "Hydrochloric acid" ], "Reaction": [ "To a solution of 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole in water, add hydrochloric acid.", "Stir the mixture at room temperature for several hours.", "Filter the resulting solid and wash with water.", "Dry the solid under vacuum to obtain 1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride." ] }

CAS RN

2375267-77-7

Molecular Formula

C8H14ClN3

Molecular Weight

187.7

Purity

95

Origin of Product

United States

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